Cas no 19841-76-0 (5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid)

• Product Name: 5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid
• CAS No: 19841-76-0
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD20040425
• CID: 123801
• PubChem ID: 45082532
• Update Time: 2025-06-30

5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid
• 2-Pyridinecarboxylicacid, 5-cyano-1,6-dihydro-6-oxo-
• 5-cyano-6-oxo-1H-pyridine-2-carboxylic acid
• 5-Cyano-1,6-dihydro-6-oxo-picolinic acid
• Picolinic acid, 5-cyano-1,6-dihydro-6-oxo- (8CI)
• 5-Cyano-1,6-dihydro-6-oxo-2-pyridinecarboxylic acid
• 5-cyano-1,6-dihydro-6-oxo-2-Pyridine carbocylic acid
• 6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylic
• 5-Cyano-6-oxo-1,6-dihydro-2-pyridinecarboxylic acid, AldrichCPR
• AMY29058
• O11417
• DS-5454
• AKOS016012438
• FT-0722660
• DTXSID50665284
• 5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylicacid
• 19841-76-0
• CS-0187962
• 2-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-6-oxo-
• DB-065968

• MDL： MFCD20040425
• Inchi： 1S/C7H4N2O3/c8-3-4-1-2-5(7(11)12)9-6(4)10/h1-2H,(H,9,10)(H,11,12)
• InChI Key： PTUAASBTCYJUSK-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=C(C(=O)O)N1

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 399.6±42.0 °C at 760 mmHg
• Flash Point: 195.5±27.9 °C
• Solubility: Slightly soluble (6.9 g/l) (25 º C),
• PSA: 90.19
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid

5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic Acid (CAS No. 19841-76-0): A Comprehensive Overview

5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid (CAS No. 19841-76-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-CN-DHPA, is characterized by its unique chemical structure and potential biological activities. This article aims to provide a comprehensive overview of 5-CN-DHPA, including its chemical properties, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid is a pyridine derivative with a cyano group and a carboxylic acid moiety. The molecular formula of 5-CN-DHPA is C₉H₇N₃O₃, and its molecular weight is approximately 209.17 g/mol. The compound exhibits excellent solubility in polar solvents such as water and dimethyl sulfoxide (DMSO), making it suitable for various biochemical assays and pharmaceutical formulations.

The cyano group in 5-CN-DHPA imparts significant electronic effects, enhancing the compound's reactivity and stability. The carboxylic acid moiety provides the molecule with acidic properties, which can be exploited for conjugation with other functional groups or biomolecules. These structural features make 5-CN-DHPA an attractive candidate for the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid has been extensively studied, and several efficient routes have been reported in the literature. One common method involves the condensation of cyanoacetic acid with an appropriate aldehyde or ketone in the presence of a base, followed by cyclization to form the pyridine ring. For example, a recent study published in the Journal of Organic Chemistry described a one-pot synthesis of 5-CN-DHPA using microwave-assisted conditions, which significantly reduced reaction time and improved yield.

An alternative approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions. This method allows for the introduction of various functional groups onto the pyridine ring, expanding the scope of potential derivatives and applications. A notable example is the use of palladium-catalyzed coupling to synthesize substituted derivatives of 5-CN-DHPA, which exhibit enhanced biological activities.

Biological Activities and Applications

5-Cyano-6-oxo-1,6-dihydropyridine-2-carboxylic acid has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry demonstrated that 5-CN-DHPA effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This activity suggests that 5-CN-DHPA could be developed into a novel therapeutic for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 5-CN-DHPA has also been investigated for its anticancer potential. Studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage. These findings highlight the potential of 5-CN-DHPA as a lead compound for the development of new anticancer drugs.

Clinical Trials and Future Prospects strong> p > < p >While preclinical studies have provided promising results, further research is needed to evaluate the safety and efficacy of 5-Cyano-6-oxo-1 , 6-dih ydro pyri dine - 2 - car boxyl ic aci d strong >in human subjects . Several clinical trials are currently underway to assess its therapeutic potential . For instance , a Phase I clinical trial is being conducted to evaluate the safety profile and pharmacokinetics of 5-CN - DHP A strong >in healthy volunteers . Preliminary results from this trial have shown that 5-CN - DHP A strong >is well tolerated at various dose levels , with no significant adverse effects observed . p > < p >Moreover , ongoing research is focused on optimizing the formulation and delivery methods for 5-C y ano - 6 - ox o - 1 , 6 - di hy dro py ri dine - 2 - ca r boxyl ic aci d strong >to enhance its bioavailability and therapeutic efficacy . Nanoparticle-based delivery systems , liposomes , and prodrug strategies are being explored to improve drug delivery to target tissues . These advancements hold promise for translating laboratory findings into clinical applications . p > < p >< strong >Conclusion strong > p > < p >< strong >5-C y ano - 6 - ox o - 1 , 6 - di hy dro py ri dine - 2 - ca r boxyl ic aci d strong >( CAS No . 19841 - 76 - 0 ) is a multifunctional compound with diverse biological activities . Its unique chemical structure , coupled with its anti-inflammatory and anticancer properties , makes it an attractive candidate for drug discovery and development . Ongoing research efforts aim to further elucidate its mechanisms of action , optimize its pharmacological properties , and evaluate its therapeutic potential in clinical settings . As new findings continue to emerge ,< strong > 5-CN - DHP A strong >is poised to play a significant role in advancing medical treatments for various diseases . p > article > < / response >